3-((4-fluorophenyl)thio)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfanyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C14H11FN4O3S/c15-9-1-3-10(4-2-9)23-8-6-12(20)17-14-19-18-13(21-14)11-5-7-16-22-11/h1-5,7H,6,8H2,(H,17,19,20)
• InChI Key: IXWVHXWVBAFRPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCCC(=O)NC2=NN=C(O2)C3=CC=NO3
• Molecular Formula: C14H11FN4O3S
• Molecular Weight: 334.33 g/mol

Description

The compound “[3-(4-fluorophenyl)isoxazol-5-yl]methanol” is a product for proteomics research. It has a molecular formula of C10H8FNO2 and a molecular weight of 193.18.

Molecular Structure Analysis

The molecular structure of the related compound “[3-(4-fluorophenyl)isoxazol-5-yl]methanol” consists of an isoxazole ring attached to a fluorophenyl group and a methanol group.

Physical And Chemical Properties Analysis

The related compound “[3-(4-fluorophenyl)isoxazol-5-yl]methanol” has a molecular weight of 193.18. No further physical or chemical properties were found.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research has demonstrated the synthesis of novel derivatives with antioxidant and anticancer activities. For instance, a series of derivatives bearing semicarbazide, thiosemicarbazide, and other moieties have shown significant antioxidant activity, surpassing that of ascorbic acid in certain cases. These compounds were also tested for their anticancer activity against human glioblastoma and breast cancer cell lines, with some derivatives identified as notably active against glioblastoma cells (Tumosienė et al., 2020).

Antimicrobial and Antifungal Agents

Several studies have synthesized and evaluated derivatives for their potential as antimicrobial and antifungal agents. Notably, compounds with various substitutions have been shown to possess significant activity against E. coli, P. aeruginosa, S. aureus, and S. pyogenes, comparable in some instances to standard drugs like Ampicillin and Flucanazole. These findings highlight the potential of these derivatives in combating infectious diseases (Shingare et al., 2018).

Material Science Applications

In the realm of material science, novel fluorinated poly(1,3,4-oxadiazole-ether-imide)s have been developed, displaying remarkable solubility in polar organic solvents and exhibiting high thermal stability. These polymers, with their smooth, pinhole-free surface and fluorescence properties, present exciting opportunities for applications in thin-film transistors, organic light-emitting transistors, chemical sensors, and solar cells (Hamciuc et al., 2005).

Sensing Applications

Research into the fluorescence quenching properties of novel thiophene substituted 1,3,4-oxadiazole derivatives has uncovered their potential as sensors for aniline detection. The study's findings on Stern-Volmer constants, quenching rate parameters, and activation energy of quenching suggest these derivatives could serve as effective aniline sensors, offering a new avenue for environmental monitoring and safety (Naik et al., 2018).